N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide
N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide
Brand Name:
Vulcanchem
CAS No.:
170944-57-7
VCID:
VC20904246
InChI:
InChI=1S/C15H16N2O3/c1-15(2)7-12(18)11(13(19)8-15)9-17-14(20)10-3-5-16-6-4-10/h3-6,9,18H,7-8H2,1-2H3
SMILES:
CC1(CC(=C(C(=O)C1)C=NC(=O)C2=CC=NC=C2)O)C
Molecular Formula:
C15H16N2O3
Molecular Weight:
272.3 g/mol
N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide
CAS No.: 170944-57-7
Cat. No.: VC20904246
Molecular Formula: C15H16N2O3
Molecular Weight: 272.3 g/mol
* For research use only. Not for human or veterinary use.
![N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide - 170944-57-7](/images/no_structure.jpg)
Specification
| CAS No. | 170944-57-7 |
|---|---|
| Molecular Formula | C15H16N2O3 |
| Molecular Weight | 272.3 g/mol |
| IUPAC Name | N-[(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methylidene]pyridine-4-carboxamide |
| Standard InChI | InChI=1S/C15H16N2O3/c1-15(2)7-12(18)11(13(19)8-15)9-17-14(20)10-3-5-16-6-4-10/h3-6,9,18H,7-8H2,1-2H3 |
| Standard InChI Key | QJASBSPZZXRURZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1(CC(=O)C(=CNC(=O)C2=CC=NC=C2)C(=O)C1)C |
| SMILES | CC1(CC(=C(C(=O)C1)C=NC(=O)C2=CC=NC=C2)O)C |
| Canonical SMILES | CC1(CC(=O)C(=CNC(=O)C2=CC=NC=C2)C(=O)C1)C |
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